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Compound of Interest

Compound Name: N-Desmethyl dosimertinib-d5

Cat. No.: B15140261 Get Quote

[2] N-Desmethyl Dosimertinib-d5 | Toronto Research Chemicals N-Desmethyl Dosimertinib-
d5 is the deuterium labelled analog of N-Desmethyl Dosimertinib, which is a metabolite of

Dosimertinib. Dosimertinib is a deuterated form of Osimertinib (AZD9291). Osimertinib is an

epidermal growth factor receptor (EGFR) inhibitor. --INVALID-LINK-- [1] N-Desmethyl

Osimertinib-d5 | CAS 2096733-14-3 Osimertinib impurity, N-Desmethyl Osimertinib-d5 is the

deuterium labelled N-Desmethyl Osimertinib (D293060), which is a metabolite of the parent

drug Osimertinib (O764750). Osimertinib is a third-generation epidermal growth factor receptor

(EGFR) tyrosine kinase inhibitor. 1 N-Desmethyl dosimertinib-d5 | MedKoo N-Desmethyl
dosimertinib-d5. Catalog No: 636904. CAS No: 2719691-00-4. See below. Overview; Product

Information. Name: N-Desmethyl dosimertinib-d5. CAS No: 2719691-00-4. MedKoo Cat#:

636904. MedKoo URL: --INVALID-LINK--. Stock Status: In stock. 1 N-Desmethyl
dosimertinib-d5 | Selleckchem N-Desmethyl dosimertinib-d5 is the deuterium labeled

Dosimertinib. Dosimertinib is a highly potent, selective, and orally active deuterated EGFR

inhibiotor. Dosimertinib can be used for the research of non-small cell lung cancer (NSCLC). 1

N-Desmethyl dosimertinib-d5 | C27H28D5N7O2 | MedKoo N-Desmethyl dosimertinib-d5.

Catalog No: 636904. CAS No: 2719691-00-4. See below. Overview; Product Information.

Name: N-Desmethyl dosimertinib-d5. CAS No: 2719691-00-4. MedKoo Cat#: 636904.

MedKoo URL: --INVALID-LINK--. Stock Status: In stock. 1 N-Desmethyl dosimertinib-d5 |

2719691-00-4 N-Desmethyl dosimertinib-d5. CAS 2719691-00-4. Formula C₂₇H₂₈D₅N₇O₂.

Molar Mass 492.62 g/mol . Synonyms. Appearance. Safety. GHS Pictograms. GHS Signal

Word. GHS Hazard Statements. GHS Precautionary Statements. 1 N-Desmethyl
Dosimertinib-d5 | Adooq Bioscience Formula: C27H28D5N7O2. Molecular Weight: 492.62.

CAS No.: 2719691-00-4. More information about N-Desmethyl Dosimertinib-d5 (Adooq
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Bioscience). N-Desmethyl Dosimertinib-d5 is the deuterium labeled Dosimertinib.

Dosimertinib is a highly potent, selective, and orally active deuterated EGFR inhibiotor. --

INVALID-LINK-- N-Desmethyl dosimertinib-d5 | 2719691-00-4 - LGC Standards N-
Desmethyl dosimertinib-d5. Product number: TRC-D293057-1MG. CAS number: 2719691-

00-4. Molecular formula: C27H28D5N7O2. Molecular weight: 492.62. 1 N-Desmethyl
dosimertinib-d5 | CAS 2719691-00-4 | Bio-Techne N-Desmethyl dosimertinib-d5 is the

deuterium labeled Dosimertinib. Dosimertinib is a highly potent, selective, and orally active

deuterated EGFR inhibiotor. Dosimertinib can be used for the research of non-small cell lung

cancer (NSCLC). 2 In-Depth Technical Guide: N-Desmethyl Dosimertinib-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-Desmethyl dosimertinib-d5, a

deuterated metabolite of the epidermal growth factor receptor (EGFR) inhibitor, Dosimertinib.

This document is intended for use by professionals in the fields of pharmacology, medicinal

chemistry, and drug development.

Core Compound Data
N-Desmethyl dosimertinib-d5 is the deuterium-labeled analog of N-Desmethyl Dosimertinib,

which is a metabolite of Dosimertinib. Dosimertinib itself is a deuterated form of Osimertinib, a

third-generation EGFR tyrosine kinase inhibitor.[1] The inclusion of deuterium can alter the

metabolic profile of the drug, potentially enhancing its pharmacokinetic properties.

Parameter Value Reference

CAS Number 2719691-00-4

Molecular Formula C₂₇H₂₈D₅N₇O₂

Molecular Weight 492.62 g/mol

Mechanistic Context: EGFR Signaling
Osimertinib and its deuterated analog, Dosimertinib, are potent and selective inhibitors of

EGFR. They are particularly effective against tumors harboring EGFR mutations, such as the

T790M resistance mutation, which can arise after treatment with earlier-generation EGFR
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inhibitors. The primary metabolite, N-Desmethyl dosimertinib, is also pharmacologically active.

The following diagram illustrates a simplified representation of the EGFR signaling pathway

and the inhibitory action of these compounds.
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Caption: Simplified EGFR signaling pathway and the point of inhibition by Dosimertinib and its

active metabolite.

Experimental Protocols
While specific, detailed experimental protocols for N-Desmethyl dosimertinib-d5 are

proprietary and not publicly available, a general workflow for the bioanalysis of such a

compound and its metabolites in a research setting can be conceptualized. This typically

involves solid-phase extraction (SPE) for sample cleanup followed by liquid chromatography-

tandem mass spectrometry (LC-MS/MS) for quantification.
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Caption: A generalized workflow for the bioanalytical quantification of N-Desmethyl
dosimertinib-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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